Cas no 88466-76-6 (O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical development. Its stereospecific (3S) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for constructing complex bioactive molecules. The tert-butyl and methyl ester groups provide orthogonal protecting functionality, enabling selective deprotection and further derivatization under mild conditions. This compound is particularly useful in the synthesis of alkaloids, peptidomimetics, and other nitrogen-containing heterocycles. Its stability under standard storage conditions and compatibility with common reagents enhance its utility in multistep synthetic routes. The product is typically supplied with high purity (>95%) and rigorous analytical characterization.
O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate structure
88466-76-6 structure
Product Name:O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
CAS No:88466-76-6
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD09955428
CID:631656
PubChem ID:29919082
Update Time:2025-10-31

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-methyl ester,(S)-
    • (S)-Methyl 1-Boc-piperidine-3-carboxylate
    • (S)-N-Boc-piperidine-3-carboxylate methyl ester
    • 1-(tert-butoxycarbonyl)piperidine-(3S)-carboxylic acid methyl ester
    • O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
    • 1,3-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 3-methyl ester, (S)- (ZCI)
    • 1-(1,1-Dimethylethyl) 3-methyl (3S)-1,3-piperidinedicarboxylate (ACI)
    • (s)-1-Boc-piperidine-3-carboxylic acid methyl ester
    • (S)-1-tert-Butyl 3-methyl piperidine-1,3-dicarboxylate
    • 1-tert-Butyl 3-methyl (3S)-piperidine-1,3-dicarboxylate
    • DTXSID90652017
    • MFCD09955428
    • AS-33511
    • CS-0052376
    • (S)-1-tert-Butyl3-methylpiperidine-1,3-dicarboxylate
    • AKOS017555975
    • SCHEMBL9882415
    • 1-(tert-Butyl) 3-methyl (S)-piperidine-1,3-dicarboxylate
    • Methyl N-BOC-(S)-piperidine-3-carboxylate
    • 1-O-tert-butyl 3-O-methyl (3S)-piperidine-1,3-dicarboxylate
    • 88466-76-6
    • MDL： MFCD09955428
    • Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-6-9(8-13)10(14)16-4/h9H,5-8H2,1-4H3/t9-/m0/s1
    • InChI Key： LYYJQMCPEHXOEW-VIFPVBQESA-N
    • SMILES： C(N1CCC[C@H](C(=O)OC)C1)(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84000
  • LogP: 1.74440

O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Pricemore >>

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O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88466-76-6)O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
Order Number:A862171
Stock Status:in Stock
Quantity:100.0g/50.0g/25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:34
Price ($):613.0/344.0/203.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:88466-76-6)O1-tert-butyl O3-methyl (3S)-piperidine-1,3-dicarboxylate
A862171
Purity:99%/99%/99%
Quantity:100.0g/50.0g/25.0g
Price ($):613.0/344.0/203.0
Email